Cas no 2649053-25-6 (1,1,1-Trifluoro-4-isocyanatopentane)

• Product Name: 1,1,1-Trifluoro-4-isocyanatopentane
• CAS No: 2649053-25-6
• MF: C₆H₈F₃NO
• MW: 167.12903213501
• CID: 5823405
• PubChem ID: 165978142
• Update Time: 2025-06-29

1,1,1-Trifluoro-4-isocyanatopentane Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-4-isocyanatopentane
• 2649053-25-6
• EN300-1953201
• 1,1,1-Trifluoro-4-isocyanatopentane

• Inchi： 1S/C6H8F3NO/c1-5(10-4-11)2-3-6(7,8)9/h5H,2-3H2,1H3
• InChI Key： YJCGQDWOAYPPIZ-UHFFFAOYSA-N
• SMILES： FC(CCC(C)N=C=O)(F)F

Computed Properties

• Exact Mass: 167.05579836g/mol
• Monoisotopic Mass: 167.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.4Ų

Additional information on 1,1,1-Trifluoro-4-isocyanatopentane

Professional Introduction to Compound with CAS No. 2649053-25-6 and Product Name: 1,1,1-Trifluoro-4-isocyanatopentane

The compound with the CAS number 2649053-25-6 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and materials science. Its product name, 1,1,1-Trifluoro-4-isocyanatopentane, clearly indicates its molecular structure, which features a trifluoromethyl group and an isocyanate functional group. These structural characteristics make it a versatile intermediate in organic synthesis, particularly in the development of novel polymers and bioactive molecules.

In recent years, the demand for fluorinated compounds has surged due to their unique physicochemical properties, such as high thermal stability and resistance to degradation. The presence of the trifluoromethyl group in 1,1,1-Trifluoro-4-isocyanatopentane enhances its reactivity and makes it an attractive candidate for various synthetic applications. The isocyanate group, on the other hand, is well-known for its ability to participate in polymerization reactions, leading to the formation of polyurethanes and other polymeric materials.

One of the most compelling aspects of 1,1,1-Trifluoro-4-isocyanatopentane is its potential in drug development. Isocyanates are frequently used in the synthesis of biologically active compounds due to their ability to form stable covalent bonds with a wide range of functional groups. This property has been leveraged in the design of novel therapeutic agents that target specific biological pathways. For instance, recent studies have demonstrated the use of isocyanate-based compounds in the development of protease inhibitors, which are crucial for treating diseases such as HIV and cancer.

The trifluoromethyl group also plays a critical role in modulating the pharmacokinetic properties of drug candidates. This group can enhance lipophilicity and metabolic stability, making it an invaluable tool for optimizing drug delivery systems. In particular, 1,1,1-Trifluoro-4-isocyanatopentane has been explored as a precursor in the synthesis of fluorinated pharmaceuticals that exhibit improved bioavailability and reduced toxicity.

From a materials science perspective, 1,1,1-Trifluoro-4-isocyanatopentane offers exciting opportunities for creating advanced polymeric materials with tailored properties. The incorporation of fluorine atoms into polymers can lead to significant improvements in mechanical strength, chemical resistance, and thermal stability. These attributes are particularly desirable for applications in harsh environments, such as aerospace components and industrial coatings. Recent research has shown that polymers derived from this compound exhibit exceptional performance characteristics when used in high-performance composites.

The synthesis of 1,1,1-Trifluoro-4-isocyanatopentane itself is a complex process that requires precise control over reaction conditions to ensure high yield and purity. Typically, this involves the reaction of 1-chloro-1-fluoro-2-trifluoromethylethane with sodium azide followed by thermal decomposition. Advances in catalytic methods have recently enabled more efficient synthetic routes, reducing the environmental impact while maintaining high product quality.

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